Cas no 332413-56-6 (3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine))

3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine) structure
332413-56-6 structure
Product Name:3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine)
CAS No:332413-56-6
MF:C14H18N4S2
MW:306.449519634247
CID:3076786
PubChem ID:2281044
Update Time:2025-04-21

3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine) Chemical and Physical Properties

Names and Identifiers

    • 3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine)
    • TimTec1_000344
    • 3-[6-(3-Amino-propyl)-benzo[1,2-d4,5-d']bisthiazol-2-yl]-propylamine
    • 3-[2-(3-aminopropyl)-[1,3]thiazolo[5,4-f][1,3]benzothiazol-6-yl]propan-1-amine
    • AB00097620-01
    • 3-[6-(3-amino-propyl)-benzo[1,2-d:4,5-d']bisthiazol-2-yl]-propylamine
    • YBOLUILGCXAJGK-UHFFFAOYSA-N
    • 332413-56-6
    • 3-[6-(3-aminopropyl)[1,3]thiazolo[5,4-f][1,3]benzothiazol-2-yl]-1-propanamine
    • 3-[11-(3-Aminopropyl)-4,10-dithia-6,12-diazatricyclo[7.3.0.0{3,7}]dodeca-1,3(7),5,8,11-pentaen-5-yl]propan-1-amine
    • 3-[6-(3-Amino-propyl)-benzo[1,2-d;4,5-d']bisthiazol-2-yl]-propylamine
    • HMS1534P14
    • 3-[6-(3-amino-propyl)-benzo[1,2-d :4,5-d ']bisthiazol-2-yl]propylamine
    • AKOS000637361
    • 3-[6-(3-amino-propyl)-benzo[1,2-d:4,5-d ']bisthiazol-2-yl]-propylamine
    • AG-690/12868131
    • MDL: MFCD00785205
    • Inchi: 1S/C14H18N4S2/c15-5-1-3-13-17-9-7-12-10(8-11(9)19-13)18-14(20-12)4-2-6-16/h7-8H,1-6,15-16H2
    • InChI Key: YBOLUILGCXAJGK-UHFFFAOYSA-N
    • SMILES: S1C(CCCN)=NC2C=C3C(=CC1=2)N=C(CCCN)S3

Computed Properties

  • Exact Mass: 306.09728894Da
  • Monoisotopic Mass: 306.09728894Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 134Ų

3,3'-(Benzo[1,2-d:4,5-d']bis(thiazole)-2,6-diyl)bis(propan-1-amine) Pricemore >>

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